Cas no 871332-87-5 (3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid)

• Product Name: 3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid
• CAS No: 871332-87-5
• MF: C₁₁H₁₅BN₂O₅
• MW: 266.058202981949
• MDL: MFCD07783879
• CID: 719323
• PubChem ID: 44886943
• Update Time: 2025-09-26

3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (3-(tert-Butylcarbamoyl)-5-nitrophenyl)boronic acid
• 3-(T-Butylcarbamoyl)-5-Nitrophenylboronic Acid
• 3-tert-Butylcarbamoyl-5-nitrobenzeneboronic acid
• [3-(tert-butylcarbamoyl)-5-nitrophenyl]boronic acid
• 3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid
• Boronic acid,B-[3-[[(1,1-dimethylethyl)amino]carbonyl]-5-nitrophenyl]-
• AKOS015838069
• 871332-87-5
• CS-0175414
• F74410
• WJB33287
• 3-(tert-Butylcarbamoyl)-5-nitrophenylboronic acid
• BS-25848
• SCHEMBL15874264
• A842006
• DTXSID00661231
• OUMNTSXALLQRLY-UHFFFAOYSA-N
• FT-0644990
• MFCD07783879
• DB-021747

• MDL： MFCD07783879
• Inchi： 1S/C11H15BN2O5/c1-11(2,3)13-10(15)7-4-8(12(16)17)6-9(5-7)14(18)19/h4-6,16-17H,1-3H3,(H,13,15)
• InChI Key： OUMNTSXALLQRLY-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C=C(B(O)O)C=1)[N+](=O)[O-])NC(C)(C)C

Computed Properties

• Exact Mass: 266.10700
• Monoisotopic Mass: 266.107
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 115A^2

Experimental Properties

• Density: 1.294
• Melting Point: 177-179℃
• Refractive Index: 1.557
• PSA: 115.38000
• LogP: 0.71700

Additional information on 3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid

Introduction to 3-(t-Butylaminocarbonyl)-5-nitrophenylboronic Acid (CAS No. 871332-87-5)

3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid (CAS No. 871332-87-5) is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its t-butylaminocarbonyl and nitrophenyl functional groups, serves as a versatile intermediate in organic synthesis, particularly in cross-coupling reactions such as the Suzuki-Miyaura coupling. The presence of the boronic acid moiety enhances its reactivity, making it a valuable tool in the development of novel drug candidates and advanced materials.

The nitrophenyl substituent in this compound imparts unique electronic properties, influencing its interaction with biological targets and facilitating its use in medicinal chemistry applications. Boronic acids, in general, are well-known for their role in Suzuki coupling reactions, where they act as key reagents for constructing carbon-carbon bonds. This property has been extensively leveraged in the synthesis of complex molecular architectures, including those relevant to drug discovery.

In recent years, the pharmaceutical industry has witnessed a surge in the use of boronic acid derivatives due to their broad utility in heterocyclic chemistry and as pharmacophores. The t-butylaminocarbonyl group not only enhances the stability of the boronic acid moiety but also influences the electronic distribution across the molecule, making it an attractive scaffold for further derivatization. This has led to its incorporation into various therapeutic agents targeting diverse diseases.

One of the most compelling applications of 3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid is in the field of polymer chemistry. Boronic acid-functionalized polymers have been explored for their potential use in drug delivery systems, where they can exhibit controlled release profiles due to their ability to form reversible bonds with other boronic acid-containing molecules. This property is particularly advantageous for developing smart materials that can respond to specific biological cues.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes for boronic acid derivatives. Researchers have been investigating catalytic systems that minimize waste and energy consumption while maintaining high yields. The use of palladium-based catalysts in cross-coupling reactions involving 3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid has shown promise in achieving these goals, aligning with global efforts to promote environmentally friendly chemical processes.

The compound's role in bioconjugation chemistry cannot be overstated. Boronic acids are frequently employed as handles for attaching biomolecules such as peptides and proteins. This capability is crucial for developing biologics and biosimilars, where precise molecular engineering is essential for achieving desired pharmacological effects. The nitrophenyl group further aids in this process by providing a site for chemical modification, enabling fine-tuning of biological activity.

In conclusion, 3-(t-Butylaminocarbonyl)-5-nitrophenylboronic acid (CAS No. 871332-87-5) represents a cornerstone compound in modern synthetic chemistry. Its unique structural features make it indispensable for various applications ranging from drug development to advanced materials science. As research continues to uncover new methodologies and applications, this compound is poised to remain at the forefront of innovation in the chemical sciences.